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Compound of Interest

4-Methoxy-2,3,5,6-
Compound Name:
tetramethylphenol

Cat. No.: B008566

Audience: Researchers, scientists, and drug development professionals.

IUPAC Nomenclature and Chemical Identity

The compound with the common name 4-Methoxy-2,3,5,6-tetramethylphenol is formally
recognized by the International Union of Pure and Applied Chemistry (IUPAC) under the same
name: 4-Methoxy-2,3,5,6-tetramethylphenol. This name accurately describes its molecular
structure, which consists of a phenol ring substituted with a methoxy group at the fourth
position and methyl groups at the second, third, fifth, and sixth positions.

Physicochemical Properties

A summary of the key physicochemical properties for 4-Methoxy-2,3,5,6-tetramethylphenol is
presented in the table below. This data is essential for its handling, characterization, and use in
experimental settings.
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Property Value Reference
Molecular Formula C11H1602 [1]
Molecular Weight 180.24 g/mol [1]
Monoisotopic Mass 180.115029749 Da [1]

Hydrogen Bond Acceptor
Count

[1]

Topological Polar Surface Area  29.5 A2

[1]

Heavy Atom Count 13

[1]

CAS Number 19587-93-0

[1]

Experimental Protocols: Synthesis

Detailed, peer-reviewed experimental protocols for the specific synthesis of 4-Methoxy-2,3,5,6-

tetramethylphenol are not readily available in the public domain. However, a general synthetic

route can be postulated based on standard organic chemistry principles for the formation of

substituted phenols. A plausible approach would involve the methylation of a corresponding

hydroquinone or the introduction of a methoxy group to a pre-existing tetramethylphenol

scaffold.

A general workflow for a potential synthesis and characterization is outlined in the diagram

below.
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General Workflow for Synthesis and Characterization
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General Workflow for Synthesis and Characterization
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Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in published literature detailing the biological activities
or the involvement of 4-Methoxy-2,3,5,6-tetramethylphenol in any specific signaling
pathways. Phenolic compounds as a class are known for a wide range of biological activities,
including antioxidant properties. For example, simpler methoxyphenols are used as
polymerization inhibitors and in dermatology.[2] Related compounds, such as certain 4-
substituted-2-methoxyphenols, have been investigated for their potential as building blocks for
bioactive biphenyls.[3]

Given the structure of 4-Methoxy-2,3,5,6-tetramethylphenol, a logical starting point for
investigation would be to screen it for antioxidant, anti-inflammatory, and cytotoxic activities.
The workflow for such a screening process is depicted below.

Workflow for Biological Activity Screening
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Workflow for Biological Activity Screening

Conclusion

4-Methoxy-2,3,5,6-tetramethylphenol is a well-defined chemical entity whose biological and
pharmacological properties are yet to be extensively explored. The data presented in this guide
provides a foundational understanding of its chemical identity and physicochemical properties.
The proposed workflows for its synthesis, characterization, and biological screening offer a
roadmap for future research endeavors. Further investigation is warranted to uncover the
potential applications of this compound in materials science, pharmacology, and other areas of
chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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